Cas no 151157-31-2 (1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride)

1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride is a fluorinated aromatic compound featuring a cyclobutane ring and a reactive carbonyl chloride group. Its structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of amides, esters, and other derivatives through nucleophilic acyl substitution reactions. The presence of the 2-fluorophenyl moiety enhances its utility in pharmaceutical and agrochemical applications, where fluorine substitution often improves metabolic stability and bioavailability. The carbonyl chloride group ensures high reactivity, facilitating efficient coupling with nucleophiles. This compound is particularly valuable in medicinal chemistry for the development of targeted bioactive molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride structure

151157-31-2 structure

Product Name:1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride

CAS No:151157-31-2

MF:C₁₁H₁₀ClFO

MW:212.647905826569

MDL:MFCD09904486

CID:99653

PubChem ID:24274377

Update Time:2025-06-07

1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarbonylchloride, 1-(2-fluorophenyl)-
- 1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride
- Cyclobutanecarbonyl chloride, 1-(2-fluorophenyl)- (9CI)
- MFCD09904486
- 151157-31-2
- 1-(2-fluorophenyl)cyclobutane-1-carbonylchloride
- DTXSID40640626
- AKOS015947988
- MDL： MFCD09904486
- Inchi： 1S/C11H10ClFO/c12-10(14)11(6-3-7-11)8-4-1-2-5-9(8)13/h1-2,4-5H,3,6-7H2
- InChI Key： LEFUAAFYOBMZSP-UHFFFAOYSA-N
- SMILES： ClC(C1(C2C=CC=CC=2F)CCC1)=O

Computed Properties

Exact Mass: 212.0405
Monoisotopic Mass: 212.0404208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride Pricemore >>

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